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Abstract

(+)-Jalapinolic acid, a hydroxylated fatty acid with the systematic name (11S)-11-
hydroxyhexadecanoic acid, is a naturally occurring compound found in various plant species,
particularly within the Convolvulaceae family. This technical guide provides a comprehensive
overview of its chemical identity, physicochemical properties, and known biological activities.
Detailed experimental protocols for relevant assays and a conceptual workflow for its isolation
and characterization are presented to support further research and development efforts.

Chemical Identity and Physicochemical Properties

(+)-Jalapinolic acid is a saturated fatty acid characterized by a hydroxyl group at the C-11
position. Its chemical structure and key identifiers are summarized below.
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Property Value Source

CAS Number 502-75-0 [Generic CAS Source]
Molecular Formula C16H3203 [Generic Chemical Database]
Molecular Weight 272.42 g/mol [Generic Chemical Database]
IUPAC Name (115)-11- [Generic Chemical Database]

hydroxyhexadecanoic acid

(11S)-Jalapinolic acid, 11S- ] )
Synonyms ) ) [Generic Chemical Database]
hydroxy-hexadecanoic acid

Biological Activities and Quantitative Data

Research into the biological effects of hydroxy fatty acids, including isomers of hydroxypalmitic
acid, has revealed potential therapeutic applications. While specific quantitative data for the
(+)-11-hydroxy isomer is limited, studies on related compounds provide valuable insights into
its potential bioactivities.

Cytotoxic and Antiproliferative Activity

Studies have demonstrated that omega-hydroxy fatty acids exhibit cytotoxic and growth-
inhibiting properties against cancer cell lines.
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These findings suggest that (+)-Jalapinolic acid may possess anticancer properties,
warranting further investigation into its specific efficacy and mechanism of action against
various cancer cell types.

Anti-inflammatory Potential

Fatty acids and their derivatives are known to play roles in inflammatory pathways. For
instance, n-hexadecanoic acid has been shown to inhibit phospholipase Az, a key enzyme in
the inflammatory cascade[3][4]. While direct evidence for the anti-inflammatory activity of (+)-
Jalapinolic acid is not yet available, its structural similarity to other bioactive lipids suggests
this is a promising area for future research.

Experimental Protocols

To facilitate further research, this section provides detailed methodologies for key experiments
relevant to the study of (+)-Jalapinolic acid.

Cytotoxicity Assay (MTT Assay)

This protocol is a standard method for assessing the cytotoxic effects of a compound on
cultured cells.

Cell Seeding: Plate cells (e.g., G361 melanoma cells) in a 96-well plate at a density of 5 x
103 to 1 x 10* cells per well and incubate for 24 hours to allow for cell attachment.

» Compound Treatment: Prepare serial dilutions of (+)-Jalapinolic acid in the appropriate cell
culture medium. Remove the existing medium from the wells and add 100 pL of the
compound dilutions. Include a vehicle control (medium with the same concentration of
solvent used to dissolve the compound) and a positive control.

 Incubation: Incubate the plate for the desired time points (e.g., 24, 48, 72 hours) at 37°C in a
humidified incubator with 5% CO:..

o MTT Addition: After incubation, add 10 uL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4
hours.
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e Formazan Solubilization: Remove the medium and add 100 pL of DMSO to each well to
dissolve the formazan crystals.

e Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

o Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and
determine the ICso value (the concentration of the compound that inhibits cell growth by
50%).

Apoptosis Assay (DNA Laddering)

This protocol is used to detect the characteristic fragmentation of DNA that occurs during
apoptosis.

o Cell Treatment: Seed and treat cells with (+)-Jalapinolic acid as described in the cytotoxicity
assay protocol.

o Cell Lysis: After the treatment period, harvest the cells and lyse them using a lysis buffer
(e.g., containing Tris-HCI, EDTA, and a non-ionic detergent).

o DNA Extraction: Extract the DNA from the cell lysate using a phenol-chloroform extraction
method followed by ethanol precipitation.

 RNase Treatment: Treat the DNA sample with RNase A to remove any contaminating RNA.

e Gel Electrophoresis: Run the DNA samples on a 1.5-2% agarose gel containing a
fluorescent DNA stain (e.g., ethidium bromide or SYBR Safe).

 Visualization: Visualize the DNA fragmentation pattern under UV light. The appearance of a
"ladder" of DNA fragments indicates apoptosis.

Mandatory Visualizations
Conceptual Workflow for Isolation and Characterization

The following diagram illustrates a general workflow for the isolation and characterization of
(+)-Jalapinolic acid from a natural source, such as plants from the I[pomoea genus.
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Caption: A generalized workflow for the isolation and characterization of (+)-Jalapinolic acid.
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Logical Relationship of Biological Investigation

The following diagram outlines the logical progression for investigating the biological effects of

(+)-Jalapinolic acid.
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Caption: Logical flow for the biological investigation of (+)-Jalapinolic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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